2-Oxo-1,2-di(4-cyanophenyl)ethane

• CAS No.: 111883-54-6
• Molecular Formula: C16H10N2O
• Molecular Weight: 246.26 g/mol
• IUPAC Name: 4-[2-(4-cyanophenyl)-2-oxoethyl]benzonitrile
• InChI: InChI=1S/C16H10N2O/c17-10-13-3-1-12(2-4-13)9-16(19)15-7-5-14(11-18)6-8-15/h1-8H,9H2
• InChI Key: BODMSQVRHORRAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)C2=CC=C(C=C2)C#N)C#N

Description

2-Oxo-1,2-di(4-cyanophenyl)ethane is a useful research compound. Its molecular formula is C16H10N2O and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 25 g of p-cyanobenzaldehyde in 50 ml of ethanol was added 5 g of potassium cyanide in 10 ml of water. The mixture was heated at reflux for 1 hr, cooled, and the crystalline product was filtered and washed with cold ethanol. Recrystallization from acetic acid afforded 4.7 g of the part (a) title compound, mp. 209°-215° C.